Cas no 1809202-97-8 (Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate)

Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate structure
1809202-97-8 structure
Product Name:Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate
CAS No:1809202-97-8
MF:C15H19BN2O4
MW:302.133363962173
MDL:MFCD32644473
CID:5462898
PubChem ID:145709743
Update Time:2023-08-28

Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate
    • Z4606237877
    • Methyl5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate
    • 1H-Indazole-3-carboxylic acid, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • MDL: MFCD32644473
    • Inchi: 1S/C15H19BN2O4/c1-14(2)15(3,4)22-16(21-14)9-6-7-11-10(8-9)12(18-17-11)13(19)20-5/h6-8H,1-5H3,(H,17,18)
    • InChI Key: VJMRUDXTLZWRQE-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC3=C(C(C(=O)OC)=NN3)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 302.1437873 g/mol
  • Monoisotopic Mass: 302.1437873 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.4
  • Molecular Weight: 302.14

Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate Pricemore >>

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Enamine
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